Cas no 861031-43-8 (2-ethoxy-6-methyl-pyrimidin-4-amine)

• Product Name: 2-ethoxy-6-methyl-pyrimidin-4-amine
• CAS No: 861031-43-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 3048503
• PubChem ID: 45071785
• Update Time: 2025-05-21

2-ethoxy-6-methyl-pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-methylpyrimidin-4-amine
• 2-ethoxy-6-methyl-pyrimidin-4-amine
• 861031-43-8
• SCHEMBL21940454

• Inchi： 1S/C7H11N3O/c1-3-11-7-9-5(2)4-6(8)10-7/h4H,3H2,1-2H3,(H2,8,9,10)
• InChI Key： IMCPRQGEQMLMIR-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC(=CC(C)=N1)N

Computed Properties

• Exact Mass: 153.090211983Da
• Monoisotopic Mass: 153.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61Ų

Additional information on 2-ethoxy-6-methyl-pyrimidin-4-amine

Professional Introduction to 2-ethoxy-6-methyl-pyrimidin-4-amine (CAS No. 861031-43-8)

2-ethoxy-6-methyl-pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 861031-43-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the pyrimidine family, a class of molecules widely recognized for their biological activity and therapeutic potential. The structural features of 2-ethoxy-6-methyl-pyrimidin-4-amine, including its ethoxy and methyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The compound's molecular structure, characterized by a pyrimidine ring with functional groups at the 2-, 4-, and 6-positions, positions it as a versatile intermediate in synthetic chemistry. Its amine group at the 4-position provides a site for further derivatization, enabling the creation of more complex molecules with tailored biological activities. This flexibility has made 2-ethoxy-6-methyl-pyrimidin-4-amine a subject of interest in academic and industrial research laboratories.

In recent years, there has been growing interest in pyrimidine derivatives due to their diverse pharmacological effects. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The pyrimidine core is a common motif in many approved drugs, underscoring its importance in medicinal chemistry. Among the derivatives, 2-ethoxy-6-methyl-pyrimidin-4-amine has garnered attention for its role in developing novel therapeutic agents.

One of the most compelling aspects of 2-ethoxy-6-methyl-pyrimidin-4-amine is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to create inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have shown that modifications at the 2-and 6-position can enhance binding affinity and selectivity, leading to more effective drug candidates. This underscores the importance of understanding the structural determinants of biological activity.

The synthesis of 2-ethoxy-6-methyl-pyrimidin-4-amine typically involves multi-step organic reactions, often starting from commercially available precursors. The ethoxy group at the 2-position can be introduced through nucleophilic substitution reactions, while the methyl group at the 6-position can be added via alkylation or other coupling strategies. The amine functionality at the 4-position can be further functionalized through reductive amination or other methods to generate more diverse derivatives.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2-ethoxy-6-methyl-pyrimidin-4-am ine. Techniques such as flow chemistry and catalytic processes have enabled researchers to optimize reaction conditions, reduce waste, and improve yields. These innovations are particularly important in pharmaceutical research, where cost-effective and sustainable synthesis methods are highly valued.

The biological activity of 2-et hox y -6-m ethyl-p y rim idin -4-am ine has been explored in several preclinical studies. Researchers have investigated its potential as an antiviral agent, an anti-inflammatory compound, and a kinase inhibitor. In particular, its ability to modulate enzyme activity has made it a candidate for developing treatments against cancer and other chronic diseases. While much of the work remains in early stages, these findings highlight the compound's promise as a therapeutic agent.

In addition to its pharmaceutical applications, 2-et hox y -6-m ethyl-p y rim idin -4-am ine has shown potential in agricultural research. Pyrimidine derivatives are known for their herbicidal and pesticidal properties, and modifications to this scaffold could lead to new crop protection agents. This dual utility underscores the broad applicability of this compound across multiple scientific disciplines.

The future direction of research on 2-et hox y -6-m ethyl-p y rim idin -4-am ine is likely to focus on further optimization of its pharmacological properties. This includes exploring new synthetic routes to improve accessibility and developing novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications.

As our understanding of disease mechanisms continues to evolve, so too will our approach to drug discovery. Compounds like 2-et hox y -6-m ethyl-p y rim idin -4-am ine represent an important part of this ongoing effort. By leveraging their structural diversity and functional versatility, researchers can develop innovative solutions to some of today's most pressing medical challenges.